Cas no 173314-95-9 (4-Butoxy-2,6-pyridinedicarboxylic acid)

4-Butoxy-2,6-pyridinedicarboxylic acid structure
173314-95-9 structure
Product Name:4-Butoxy-2,6-pyridinedicarboxylic acid
CAS No:173314-95-9
MF:C11H13NO5
MW:239.224623441696
CID:1358383
PubChem ID:57370564
Update Time:2025-04-20

4-Butoxy-2,6-pyridinedicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Butoxy-2,6-pyridinedicarboxylic acid
    • 2,6-pyridinedicarboxylic acid, 4-butoxy-
    • 4-Butoxy-2,6-pyridindicarbons?ure
    • Acide 4-butoxy-2,6-pyridinedicarboxylique
    • 4-butoxypyridine-2,6-dicarboxylic acid
    • DTXSID10724720
    • 173314-95-9
    • J-400572
    • Inchi: 1S/C11H13NO5/c1-2-3-4-17-7-5-8(10(13)14)12-9(6-7)11(15)16/h5-6H,2-4H2,1H3,(H,13,14)(H,15,16)
    • InChI Key: KUUDOGYXZGMCRZ-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=O)O)N=C(C(=O)O)C=1)CCCC

Computed Properties

  • Exact Mass: 239.07939
  • Monoisotopic Mass: 239.07937252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 96.7Ų

Experimental Properties

  • PSA: 96.72
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.